Cas no 2034374-54-2 (2-methyl-3-(3-methylidenepiperidin-1-yl)pyrazine)

• Product Name: 2-methyl-3-(3-methylidenepiperidin-1-yl)pyrazine
• CAS No: 2034374-54-2
• MF: C₁₁H₁₅N₃
• MW: 189.256901979446
• CID: 5334288
• Update Time: 2025-11-05

2-methyl-3-(3-methylidenepiperidin-1-yl)pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-(3-methylenepiperidin-1-yl)pyrazine
• 2-methyl-3-(3-methylidenepiperidin-1-yl)pyrazine

• Inchi： 1S/C11H15N3/c1-9-4-3-7-14(8-9)11-10(2)12-5-6-13-11/h5-6H,1,3-4,7-8H2,2H3
• InChI Key： XEMSEDVLBJPZMD-UHFFFAOYSA-N
• SMILES： N1(C2C(C)=NC=CN=2)CC(=C)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 215
• XLogP3: 1.3
• Topological Polar Surface Area: 29

Additional information on 2-methyl-3-(3-methylidenepiperidin-1-yl)pyrazine

2-Methyl-3-(3-Methylidenepiperidin-1-yl)Pyrazine: A Comprehensive Overview

2-Methyl-3-(3-methylidenepiperidin-1-yl)pyrazine, also known by its CAS number 2034374-54-2, is a compound of significant interest in the field of organic chemistry. This pyrazine derivative has garnered attention due to its unique structural features and potential applications in various industries. The molecule consists of a pyrazine ring, which is a six-membered aromatic ring containing two nitrogen atoms, substituted with a methyl group and a 3-methylidenepiperidinyl group. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable compound for further exploration.

The synthesis of 2-methyl-3-(3-methylidenepiperidin-1-yl)pyrazine involves a series of carefully designed organic reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex structures. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to assemble the pyrazine core with the piperidine moiety. This approach not only enhances the yield but also ensures high purity, which is critical for subsequent characterization and application studies.

One of the most promising applications of this compound lies in its potential as a precursor for advanced materials. The pyrazine framework is known for its ability to coordinate with metal ions, making it a candidate for metal-organic frameworks (MOFs) and coordination polymers. Recent studies have demonstrated that incorporating 2-methyl-3-(3-methylidenepiperidin-1-yl)pyrazine into MOFs can significantly improve their gas adsorption capabilities, particularly for gases like CO₂ and CH₄. This property makes it a valuable component in developing sustainable energy storage solutions.

In addition to materials science, this compound has shown potential in pharmacology. The piperidine ring, a common motif in bioactive molecules, contributes to the compound's ability to interact with biological systems. Preclinical studies have indicated that 2-methyl-3-(3-methylidenepiperidin-1-yl)pyrazine exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. While further research is needed to validate these findings, they underscore the compound's potential as a lead molecule in drug discovery.

The environmental impact of synthesizing and using 2-methyl-3-(3-methylidenepiperidin-1-yl)pyrazine is another area of concern. Recent eco-friendly synthetic strategies, such as using renewable feedstocks and minimizing waste generation, have been explored to reduce the ecological footprint associated with its production. These efforts align with global initiatives toward sustainable chemistry practices.

In conclusion, 2-methyl-3-(3-methylidenepiperidin-1-yl)pyrazine, CAS number 2034374-54-2, represents a versatile compound with diverse applications across multiple disciplines. Its unique structure, efficient synthesis methods, and promising properties position it as a valuable asset for future research and development endeavors.